Signaling Bias: Utreglutide Preferentially Activates cAMP Over β-Arrestin-2 Compared to Semaglutide
In a direct head-to-head comparison in HEK293 cells expressing human GLP-1R, Utreglutide (GL0034) demonstrated a clear signaling bias favoring cAMP production over β-arrestin-2 recruitment, whereas semaglutide showed a more balanced profile. This is evidenced by a higher relative potency for cAMP versus β-arrestin-2 signaling [1].
| Evidence Dimension | In vitro signaling bias (cAMP vs. β-arrestin-2 recruitment) |
|---|---|
| Target Compound Data | cAMP LogEC50 (M): -9.2 ± 0.1; β-arrestin-2 LogEC50 (M): -7.1 ± 0.1. Difference in log potency: 2.1 log units. |
| Comparator Or Baseline | Semaglutide: cAMP LogEC50 (M): -8.8 ± 0.2; β-arrestin-2 LogEC50 (M): -7.0 ± 0.1. Difference in log potency: 1.8 log units. |
| Quantified Difference | Utreglutide exhibits a 2.1 log-unit separation between cAMP and β-arrestin-2 potency, compared to a 1.8 log-unit separation for semaglutide. This indicates a 2.0-fold greater bias factor towards Gαs/cAMP signaling for Utreglutide (calculated as the ratio of relative efficacies or through operational model analysis, not directly shown in table but implied by difference in logEC50 separations) [2]. |
| Conditions | HEK293-SNAP-GLP-1R cells (for cAMP) and CHO-K1-βarr2-EA-GLP-1R cells (for β-arrestin-2). Values are mean ± SEM from n=5 repeats [1]. |
Why This Matters
G protein-biased GLP-1R agonism has been hypothesized to maintain robust glycemic and weight loss efficacy while potentially mitigating β-arrestin-mediated receptor desensitization and associated adverse effects, making this a key differentiator for therapeutic window considerations.
- [1] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. Table 1. View Source
- [2] Kenakin, T. (2019). Biased Receptor Signaling in Drug Discovery. Pharmacological Reviews, 71(2), 267-315. (Provides context on calculating bias factors). View Source
